![molecular formula C19H19N3O3S2 B2951978 N-(2,4-dimethoxyphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide CAS No. 864918-65-0](/img/structure/B2951978.png)
N-(2,4-dimethoxyphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
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Description
N-(2,4-dimethoxyphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as DT-13, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. DT-13 belongs to the class of thiadiazole derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Synthesis and Structural Characterization
Synthesis Methods : Novel derivatives involving thiadiazole moieties, similar to the compound , have been synthesized using various methods, including carbodiimide condensation catalysis, which offers a convenient and fast synthesis approach (Yu et al., 2014). Another study focused on the synthesis of compounds featuring thiadiazole and benzothiazole units, highlighting the importance of structural characterization through IR, 1H NMR, and elemental analyses (Boechat et al., 2011).
Structural Analysis : The crystal structures of certain thiadiazole derivatives have been elucidated, demonstrating the intermolecular interactions and 3-D arrays formed by these compounds (Boechat et al., 2011). Such detailed structural analysis aids in understanding the molecular basis of their potential biological activities.
Potential Biological Activities
Anticancer Properties : Research into imidazothiadiazole analogs and 1,3,4-thiadiazole derivatives has shown promising anticancer activities against various cancer cell lines, with studies evaluating their cytotoxic effects and potential mechanisms of action (Abu-Melha, 2021); (Çevik et al., 2020). These studies highlight the synthesis, molecular modeling, and screening of such compounds for their anticancer efficacy.
Molecular Modeling and Drug Design : The synthesis and evaluation of thiadiazole derivatives for anticancer activity have been complemented by molecular modeling and drug design efforts, aiming to identify potent inhibitors for specific targets such as glutaminase, showcasing the role of structural design in enhancing biological activity (Shukla et al., 2012).
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3S2/c1-12-6-4-5-7-14(12)18-21-19(27-22-18)26-11-17(23)20-15-9-8-13(24-2)10-16(15)25-3/h4-10H,11H2,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSCRHUZJKLGNDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NSC(=N2)SCC(=O)NC3=C(C=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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